Cas no 1214338-32-5 (3-(3-Iodo-2-(pyridin-3-yl)phenyl)pyridine)

• Product Name: 3-(3-Iodo-2-(pyridin-3-yl)phenyl)pyridine
• CAS No: 1214338-32-5
• MF: C₁₆H₁₁IN₂
• MW: 358.176415681839
• CID: 4965715
• Update Time: 2025-10-29

3-(3-Iodo-2-(pyridin-3-yl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-iodo-2-(pyridin-3-yl)phenyl)pyridine
• 3-(3-Iodo-2-(pyridin-3-yl)phenyl)pyridine

• Inchi： 1S/C16H11IN2/c17-15-7-1-6-14(12-4-2-8-18-10-12)16(15)13-5-3-9-19-11-13/h1-11H
• InChI Key： OAIPGXIMKDBFNG-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C2C=NC=CC=2)C=1C1C=NC=CC=1

Computed Properties

• Exact Mass: 357.99670 g/mol
• Monoisotopic Mass: 357.99670 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8
• Molecular Weight: 358.18

Additional information on 3-(3-Iodo-2-(pyridin-3-yl)phenyl)pyridine

Comprehensive Overview of 3-(3-Iodo-2-(pyridin-3-yl)phenyl)pyridine (CAS No. 1214338-32-5)

3-(3-Iodo-2-(pyridin-3-yl)phenyl)pyridine (CAS No. 1214338-32-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and catalysis. This heterocyclic compound features a unique structural framework combining pyridine and iodo-substituted phenyl moieties, making it a versatile intermediate for synthesizing advanced pharmaceuticals, agrochemicals, and functional materials. Its molecular formula, C₁₆H₁₁IN₂, and precise structural configuration contribute to its reactivity and applicability in cross-coupling reactions, a topic frequently searched by researchers in organic synthesis.

The compound’s iodo-substituted aromatic ring is particularly noteworthy, as it serves as a critical handle for further functionalization via palladium-catalyzed coupling reactions, such as Suzuki-Miyaura or Sonogashira reactions. These transformations are widely explored in drug discovery, where 3-(3-Iodo-2-(pyridin-3-yl)phenyl)pyridine acts as a precursor for bioactive molecules targeting kinases or G-protein-coupled receptors (GPCRs). Recent trends in AI-driven drug design have amplified interest in such building blocks, as they enable rapid diversification of compound libraries for high-throughput screening.

In material science, CAS No. 1214338-32-5 has been investigated for its potential in constructing organic light-emitting diodes (OLEDs) and photovoltaic materials. The pyridine rings in its structure enhance electron transport properties, a feature highly sought after in the development of next-generation optoelectronic devices. Searches for "OLED materials with pyridine derivatives" or "organic semiconductors" often highlight the relevance of such compounds in cutting-edge research.

From a synthetic perspective, the stability and purity of 3-(3-Iodo-2-(pyridin-3-yl)phenyl)pyridine are critical for reproducibility in research. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for downstream applications. Queries such as "how to purify iodinated aromatic compounds" or "NMR analysis of pyridine derivatives" reflect the practical challenges addressed by chemists working with this molecule.

Environmental and regulatory considerations also play a role in the compound’s usage. While not classified as hazardous, proper handling protocols are recommended due to its iodine content, which may require disposal under specific guidelines. Researchers often search for "green chemistry alternatives for halogenated intermediates," underscoring the industry’s shift toward sustainable practices.

In summary, 3-(3-Iodo-2-(pyridin-3-yl)phenyl)pyridine (CAS No. 1214338-32-5) exemplifies the intersection of synthetic utility and multidisciplinary innovation. Its applications span drug discovery, advanced materials, and catalysis, aligning with trending topics like "AI in chemical synthesis" and "materials for renewable energy." As research progresses, this compound is poised to remain a cornerstone in the toolkit of modern chemists.